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Compound of Interest

Compound Name: cis-Permethrin

CAS No.: 54774-45-7

Cat. No.: B1213659

Get Quote

Introduction: The Critical Role of Stereoisomer
Purity in Permethrin Research
Permethrin is a synthetic Type I pyrethroid insecticide widely employed in agriculture, public

health, and veterinary medicine.[1][2] Its efficacy stems from its action as a potent neurotoxin in

insects. The permethrin molecule possesses two chiral centers on its cyclopropane ring, giving

rise to four distinct stereoisomers organized into two diastereomeric pairs: cis and trans.[2][3]

The spatial arrangement of these isomers is not trivial; it profoundly influences biological

activity. The cis-isomers are consistently reported to be more biologically active and,

consequently, more toxic to target insects than their trans counterparts.[2][4] This heightened

activity makes high-purity cis-Permethrin an indispensable reference standard for researchers

in several fields:

Toxicology & Neuropharmacology: To elucidate the specific mechanisms of neurotoxicity and

investigate the stereospecific interactions with neuronal targets.[5][6][7]
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Drug Development: As a benchmark compound for developing novel insecticides or

therapeutic agents targeting similar pathways.

Environmental Science: For accurate quantification of the more potent isomer in

environmental matrices like soil, water, and tissue to conduct precise risk assessments.[8][9]

Quality Control: For manufacturers to verify the isomeric ratio and purity of commercial

pesticide formulations, as specified by regulatory bodies like the WHO.[10][11][12]

This document provides a detailed guide to the properties, handling, and application of high-

purity cis-Permethrin as an analytical and research standard.

Physicochemical and Toxicological Profile
Accurate research begins with a well-characterized standard. The properties of cis-Permethrin
are summarized below.

Property Value Source(s)

IUPAC Name

(3-phenoxyphenyl)methyl

(1R,3S)-3-(2,2-

dichloroethenyl)-2,2-

dimethylcyclopropane-1-

carboxylate

[PubChem CID: 40463]

CAS Number 61949-76-6 [1]

Molecular Formula C₂₁H₂₀Cl₂O₃ [13]

Molecular Weight 391.3 g/mol [13]

Appearance

Colorless crystalline solid to a

viscous liquid, depending on

purity

[11][14]

Mechanism of Action Sodium Channel Modulator [2]

Pharmacological Class Insecticide; Enzyme Inhibitor [13]
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Core Mechanism of Action: Prolonged Activation of
Voltage-Gated Sodium Channels
The primary insecticidal action of cis-Permethrin is the disruption of nerve signal transmission

by targeting voltage-gated sodium channels (VGSCs) in the neuronal cell membrane.[3][15][16]

Causality of Action:

Binding:cis-Permethrin preferentially binds to the open or activated state of the VGSC.[17]

This "use-dependent" characteristic means its effect is enhanced by repeated nerve firing.

Modification of Channel Gating: Upon binding, the molecule alters the channel's

conformation, specifically by inhibiting the inactivation process and slowing the closing

(deactivation) of the channel.[16][17]

Prolonged Sodium Influx: This modification results in a prolonged influx of sodium ions (Na+)

into the neuron during what should be the repolarization phase of an action potential.[16]

Hyperexcitation & Paralysis: The sustained influx of Na+ leads to a prolonged membrane

depolarization, causing repetitive, uncontrolled firing of the neuron. This state of

hyperexcitability ultimately leads to nerve blockage, paralysis, and death of the insect.[3]

The higher insecticidal activity of the cis-isomer is attributed to a more stable binding interaction

with the channel protein compared to the trans-isomer, leading to a longer modification of

channel kinetics.[4]
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1. Preparation

2. HPLC Analysis

3. Data Processing

4. System Validation

Prepare Mobile Phase
(Acetonitrile:Water 75:25 v/v)

Degas thoroughly

Equilibrate System
(Pump mobile phase until

baseline is stable)

Prepare Calibrators &
QC Samples (Sec 4.0)

Build Sequence Table
(Blanks, Calibrators, QCs,

Samples)

Prepare Unknown Sample
(Dilute in mobile phase)

Inject Samples (e.g., 5-20 µL)

Integrate Chromatograms
(Identify & quantify peaks)

Generate Calibration Curve
(Peak Area vs. Concentration)

Quantify Unknowns
(Interpolate from curve)

Check System Suitability
(Resolution > 2.0,

Tailing < 1.5, RSD% < 2%)

Review QC Results &
Report Final Concentrations
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1. Cell Culture

2. Compound Treatment

3. Viability Assay

4. Data Analysis

Seed Neuronal Cells
(e.g., SH-SY5Y)
in 96-well plate

Incubate 24-48h
(Allow cells to adhere)

Prepare Serial Dilutions
of cis-Permethrin

(in culture medium)

Expose Cells to Doses
(Include Vehicle & Positive Controls)

Incubate for Exposure Period
(e.g., 24h, 48h)

Add Viability Reagent
(e.g., MTT, WST-1)

Incubate for Color Development
(e.g., 1-4h)

Measure Absorbance
(Plate Reader)

Normalize Data
(% Viability vs. Vehicle Control)

Plot Dose-Response Curve
& Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213659/docs#application-notes-protocols-for-high-
purity-cis-permethrin-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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